Cas no 1633-83-6 (1,4-Butane sulton)

• Product Name: 1,4-Butane sulton
• CAS No: 1633-83-6
• MF: C₄H₈O₃S
• MW: 136.169520378113
• MDL: MFCD00006584
• CID: 41708
• PubChem ID: 87563330
• Update Time: 2025-11-26

1,4-Butane sulton Chemical and Physical Properties

Names and Identifiers

• 1,4-Butane sultone
• 4-Hydroxy-1-butanesulfonic acid delta-sultone
• Butanesultone
• 4-Hydroxy-1-butanesulphonic acid sultone
• 1,4-butane sulfone
• 1,2-Oxathiane 2,2-dioxide
• 1.4-Butane Sultone
• oxathiane 2,2-dioxide
• -Sultone
• 1,4-Butane
• butanesulfone
• δ-Valerosultone
• 1,4-Butylsultone
• 1,4-BUTANE SULTON
• 1,4-BUTANESULPHONE
• 1,4-butylenesulfone
• MFCD00006584
• WLN: T6OSWTJ
• DTXSID4061836
• 1-4-butane sultone
• FT-0606816
• B0136
• .delta.-Valerosultone
• 1-BUTANESULFONIC ACID, 4-HYDROXY-, .DELTA.-SULTONE
• BCP23575
• NSC71999
• 4-Hydroxybutane-1-sulfonic acid delta-sultone
• SCHEMBL26967
• NSC-71999
• BP-31154
• .delta.-Butane sultone
• AS-17326
• [1,2]oxathiane 2,2-dioxide
• EINECS 216-647-9
• 1,4-BUTANE SULTONE [HSDB]
• UNII-4E0C1CLI2C
• 1(4)-Butanesultone
• HSDB 5846
• 1,4-Butanesultone
• 5-19-01-00010 (Beilstein Handbook Reference)
• SY006382
• CS-W018691
• 1,4-Butane sultone, >=99%
• 1,4-Butanesulfone
• A810473
• 1,4-Butylene sulfone
• 1633-83-6
• F0001-0588
• NS00025331
• 4E0C1CLI2C
• AKOS000120475
• SULFOBUTYLBETADEX SODIUM IMPURITY B [EP IMPURITY]
• 1,2lambda6-oxathiane-2,2-dione
• W-107953
• N1-ACETYL-2-CHLORO-5-NITROBENZENE-1-CARBOHYDRAZIDE
• Q27259464
• NSC 71999
• 1,2-oxathiane-2,2-dione
• delta-Valerosultone
• Butane sultone
• EN300-20486
• 4-Hydroxybutane-1-sulfonic acid d-sultone
• BRN 0110588
• 1,2-Oxathiane, 2,2-dioxide
• 1,2lambda-oxathiane-2,2-dione
• 1,2Oxathiane, 2,2dioxide
• deltaValerosultone
• DTXCID0035243
• 1-BUTANESULFONIC ACID, 4-HYDROXY-, DELTA-SULTONE
• 1,4butanesultone
• FB02227
• 1,4-Butane sulton

• MDL： MFCD00006584
• Inchi： 1S/C4H8O3S/c5-8(6)4-2-1-3-7-8/h1-4H2
• InChI Key： MHYFEEDKONKGEB-UHFFFAOYSA-N
• SMILES： S1(CCCCO1)(=O)=O
• BRN： 110588

Computed Properties

• Exact Mass: 136.01900
• Monoisotopic Mass: 136.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.331 g/mL at 25 °C(lit.)
• Melting Point: 12-15 °C (lit.)
• Boiling Point: 146°C/17mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.464(lit.)
• Solubility: 54g/l (decomposition)
• Water Partition Coefficient: 54 g/l (20 º C) decomposition
• PSA: 51.75000
• LogP: 1.20740
• Sensitiveness: Moisture Sensitive
• Solubility: It is miscible with a variety of organic solvents and insoluble in water.

1,4-Butane sulton Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 22-40
• Safety Instruction： S36/37-S45
• RTECS：RP4300000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R68
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxathianes Delta sultones

Additional information on 1,4-Butane sulton

Professional Introduction to 1,4-Butane Sultone (CAS No: 1633-83-6)

1,4-Butane Sultone, with the chemical formula CAS No: 1633-83-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic sulfone derivative has garnered considerable attention due to its unique structural properties and versatile applications. The compound’s molecular structure, featuring a sulfone group linked to a butane backbone, imparts distinct reactivity and functional characteristics that make it valuable in synthetic chemistry and material science.

The 1,4-Butane Sultone molecule exhibits a high degree of symmetry, which contributes to its stability and makes it a preferred intermediate in the synthesis of more complex molecules. Its sulfone functionality (–SO₂–) is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. This reactivity has been leveraged in the development of novel pharmaceuticals, where sulfone derivatives are known for their biological activity.

In recent years, 1,4-Butane Sultone has found applications in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor in the synthesis of drugs targeting various diseases. One notable area of interest is its role in developing antiviral and anti-inflammatory agents. The compound’s ability to undergo selective modifications allows chemists to tailor its properties for specific therapeutic purposes.

Recent studies have highlighted the compound’s utility in polymer chemistry. 1,4-Butane Sultone can be incorporated into polymer backbones to enhance material properties such as thermal stability and mechanical strength. These modified polymers find applications in advanced materials used in electronics, coatings, and even biodegradable plastics. The sulfone group’s compatibility with other functional groups makes it an ideal candidate for creating hybrid materials with tailored characteristics.

The synthesis of 1,4-Butane Sultone typically involves the reaction of butanediol with sulfur trioxide or sulfuric acid under controlled conditions. Advances in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial-scale production. These advancements are crucial for meeting the growing demand for sulfone-based compounds in both academic and commercial settings.

From a biological perspective, 1,4-Butane Sultone has shown promise as a scaffold for drug discovery. Its structural motif is reminiscent of natural products that exhibit significant biological activity. Researchers are investigating its potential as an anti-cancer agent, leveraging its ability to interfere with critical cellular pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in tumor growth.

The environmental impact of using 1,4-Butane Sultone has also been a focus of recent research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry, where minimizing the ecological footprint is paramount. By optimizing synthetic processes, scientists aim to make the production of this valuable compound more environmentally friendly.

In conclusion, 1,4-Butane Sultone (CAS No: 1633-83-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, polymer science, and material development. As our understanding of its properties continues to grow, so too will its role in advancing technology and medicine.